2-(3-(Hydroxymethyl)pyrrolidin-1-yl)isonicotinonitrile

• IUPAC Name: 2-[3-(hydroxymethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile
• InChI: InChI=1S/C11H13N3O/c12-6-9-1-3-13-11(5-9)14-4-2-10(7-14)8-15/h1,3,5,10,15H,2,4,7-8H2
• InChI Key: MZIOICMNBSKWLA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CO)C2=NC=CC(=C2)C#N
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

2-(3-(Hydroxymethyl)pyrrolidin-1-yl)isonicotinonitrile is a chemical compound that features a pyrrolidine ring substituted with a hydroxymethyl group and an isonicotinonitrile moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-(Hydroxymethyl)pyrrolidin-1-yl)isonicotinonitrile typically involves the reaction of pyrrolidine derivatives with isonicotinonitrile under specific conditions. One common method includes the use of N-substituted piperidines, which undergo a series of reactions such as ring contraction, deformylative functionalization, and subsequent substitution reactions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

2-(3-(Hydroxymethyl)pyrrolidin-1-yl)isonicotinonitrile can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The nitrile group can be reduced to form primary amines.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyrrolidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be used.

Substitution: Nucleophiles like amines or alcohols can be used under basic conditions to achieve substitution reactions.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of primary amines.

Substitution: Formation of various substituted pyrrolidine derivatives.

Scientific Research Applications

2-(3-(Hydroxymethyl)pyrrolidin-1-yl)isonicotinonitrile has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its structural features that may interact with biological targets.

Industry: Utilized in the synthesis of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(3-(Hydroxymethyl)pyrrolidin-1-yl)isonicotinonitrile involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity. The hydroxymethyl and nitrile groups play crucial roles in these interactions, influencing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine derivatives: Compounds like pyrrolidine-2-one and pyrrolidine-2,5-dione share structural similarities.

Isonicotinonitrile derivatives: Compounds with similar nitrile functionalities.

Uniqueness

2-(3-(Hydroxymethyl)pyrrolidin-1-yl)isonicotinonitrile is unique due to the combination of the pyrrolidine ring and the isonicotinonitrile moiety, which imparts distinct chemical and biological properties.